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CAS No.: 2349-70-4
Cat. No.: B1225981
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhydroquinone, with the CAS number 2349-70-4, is an aromatic organic compound
belonging to the hydroquinone family. Its structure consists of a benzene ring di-substituted
with two hydroxyl groups in the para position (1 and 4) and an ethyl group at position 2. This
substitution pattern imparts specific chemical properties that make it a subject of interest in
various chemical and biological research areas, including as a potential antioxidant and an
intermediate in organic synthesis. This guide provides a comprehensive overview of its
chemical structure, properties, synthesis, and potential applications, with a focus on data
relevant to research and development.

Chemical Structure and Identification

The chemical identity of 2-ethylhydroquinone is well-defined by its CAS number and various
chemical nomenclature systems.
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Identifier Value
CAS Number 2349-70-4
IUPAC Name 2-ethylbenzene-1,4-diol

Molecular Formula

CsgH1002

Canonical SMILES

CCC1=C(C=C(C=C1)0)0

InChl Key

VJIIDDJAKLVOBSE-UHFFFAQOYSA-N

Chemical Structure:

Caption: 2D Chemical Structure of 2-Ethylhydroquinone.

Physical and Chemical Properties

Experimental data for 2-ethylhydroquinone is not extensively reported in the literature.

Therefore, properties are often inferred from closely related analogs such as 2-

methylhydroquinone and hydroquinone.

Property Value (Analog-Based) Reference/Analog
Molecular Weight 138.16 g/mol Calculated
Melting Point ~128-130 °C 2-Methylhydroquinone[1][2]
Boiling Point ~285 °C 2-Methylhydroquinone[1]
Moderately soluble in water;
Solubility soluble in polar organic 2-Methylhydroquinone
solvents like ethanol and ether.
Expected to be in the range of
9.9-11.3 for the first ] )
pKa Hydroquinones in general[3]

dissociation in aqueous

solution.

Synthesis of 2-Ethylhydroquinone
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A common synthetic route to 2-ethylhydroquinone is through the reduction of 2-

ethylanthraquinone. The latter is a key component in the industrial production of hydrogen

peroxide.

Experimental Protocol: Reduction of 2-
Ethylanthraquinone

This protocol is a representative method for the catalytic hydrogenation of an anthraquinone

derivative to its corresponding hydroquinone.

Materials:

2-Ethylanthraquinone

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

Solvent (e.g., ethanol, ethyl acetate, or a mixture of aromatic solvents)
Hydrogen gas (H2)

Inert gas (e.g., nitrogen or argon)

Filtration apparatus (e.g., Celite® or a similar filter aid)

Rotary evaporator

Procedure:

In a suitable reaction vessel (e.g., a Parr hydrogenation apparatus or a three-necked flask),
dissolve 2-ethylanthraquinone in the chosen solvent.

Add the Pd/C catalyst to the solution. The catalyst loading is typically 1-5 mol% relative to
the substrate.

Purge the reaction vessel with an inert gas to remove air.

Introduce hydrogen gas to the desired pressure (this can range from atmospheric pressure
to several atmospheres, depending on the apparatus).
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« Stir the reaction mixture vigorously at room temperature or with gentle heating.

» Monitor the progress of the reaction by techniques such as Thin Layer Chromatography
(TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is
consumed.

e Once the reaction is complete, purge the vessel with an inert gas to remove excess
hydrogen.

« Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

¢ Wash the filter cake with a small amount of the reaction solvent.

o Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

2-ethylhydroquinone.

e The crude product can be further purified by recrystallization from a suitable solvent system.

2-Ethylanthraquinone Solution ‘——{ Add Pd/C Catalyst Hydrogenation (Hz) ’ Reaction Monitoring (TLC/HPLC) }—»’ Filtration (Remove Catalyst) H Evaporation (Remove Solvent)

——{ Crude 2-Ethylhydroguinone ‘

Click to download full resolution via product page

Caption: Experimental Workflow for the Synthesis of 2-Ethylhydroquinone.

Potential Applications and Biological Activity

While specific research on 2-ethylhydroquinone is limited, the broader class of hydroquinones

exhibits a range of biological activities, primarily stemming from their antioxidant properties.

Antioxidant Activity

Hydroquinones are well-known for their ability to scavenge free radicals. This activity is
attributed to the donation of a hydrogen atom from one of the hydroxyl groups to a radical
species, thereby neutralizing it. The resulting semiquinone radical is relatively stable due to
resonance delocalization.
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Caption: Antioxidant Mechanism of 2-Ethylhydroquinone.

Potential in Drug Development

Derivatives of hydroquinone have been investigated for various therapeutic applications:

» Anti-inflammatory Activity: Some hydroquinone derivatives have been shown to inhibit
cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug
development. For instance, brominated methylhydroquinone has been identified as a potent
COX inhibitor[4].

o Anticancer Properties: Hydroquinone itself has demonstrated in vitro and in vivo anti-cancer
activity by inducing cell death in various cancer cell lines[5]. A hydroquinone analog has also
been shown to induce apoptosis in colon cancer cells[6]. The cytotoxic activity of
hydroquinone is believed to be mediated by a radical-induced oxidation mechanism.

e Enzyme Inhibition: Hydroquinones have been reported to inhibit various enzymes. For
example, they are known inhibitors of urease[7]. Additionally, some bicyclic inhibitors with a
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naphthol (a hydroguinone-related structure) core have shown activity against enzymes in the
menaguinone biosynthesis pathway of bacteria, suggesting potential as antimicrobial
agents[8].

Given these findings for related compounds, 2-ethylhydroquinone could be a valuable scaffold
for the design and synthesis of novel therapeutic agents.

Experimental Protocol: DPPH Radical Scavenging Assay

This is a common and straightforward assay to evaluate the antioxidant capacity of a
compound.

Materials:

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or ethanol

2-Ethylhydroquinone (test compound)

Ascorbic acid or Trolox (positive control)

96-well microplate

Spectrophotometer

Procedure:

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

o Prepare a series of dilutions of the test compound (2-ethylhydroquinone) and the positive
control in methanol.

e In a 96-well plate, add a fixed volume of the DPPH solution to each well.

e Add an equal volume of the different concentrations of the test compound or positive control
to the wells.

« Include a blank (methanol only) and a control (DPPH solution with methanol).
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¢ Incubate the plate in the dark at room temperature for 30 minutes.

+ Measure the absorbance of each well at a wavelength of approximately 517 nm.

o Calculate the percentage of radical scavenging activity for each concentration of the test
compound.

Prepare DPPH and Sample Solutions |—>| Mix in 96-well Plate Incubate (Dark, 30 min) Measure Absorbance (517 nm) |—>| Calculate % Scavenging |—>| Determine ICso |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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